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Compound of Interest

Compound Name: FR-146687

Cat. No.: B611312 Get Quote

For Immediate Use by Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of FR-146687, a potent 5α-reductase inhibitor intended for research purposes. Given the

absence of a specific Safety Data Sheet (SDS) for FR-146687, this guidance is based on best

practices for handling potent pharmaceutical compounds and data from analogous 5α-

reductase inhibitors, such as Finasteride and Dutasteride. Adherence to these protocols is

essential to ensure the safety of all laboratory personnel.

Hazard Identification and Risk Assessment
FR-146687 is a highly potent and selective 5α-reductase inhibitor.[1] While specific toxicity data

for FR-146687 is not publicly available, compounds in this class are known to be hazardous,

particularly to reproductive health. The primary risk is associated with inhalation of the

powdered form and skin contact.

Analogous Compound Data (Finasteride and Dutasteride):
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Hazard Statement Classification Precautionary Measures

May damage fertility or the

unborn child.
Reproductive Toxicity

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.[2]

Harmful if swallowed. Acute Toxicity (Oral)

Do not eat, drink or smoke

when using this product. Wash

hands thoroughly after

handling.[2]

Causes damage to organs

through prolonged or repeated

exposure.

Specific Target Organ Toxicity

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.[2]

May cause an allergic skin

reaction.
Skin Sensitization

Contaminated work clothing

should not be allowed out of

the workplace. Wear protective

gloves.[2]

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

Respiratory Sensitization

In case of inadequate

ventilation wear respiratory

protection.[2]

Very toxic to aquatic life with

long lasting effects.

Hazardous to the Aquatic

Environment

Avoid release to the

environment.[2]

Special Warning for Women of Childbearing Potential: 5α-reductase inhibitors can inhibit the

development of external genitalia in male fetuses. Pregnant women or women who may

become pregnant should not handle this compound.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation,

ingestion, and skin absorption.[3]
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PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved respirator

with P100 filters (or equivalent)

To prevent inhalation of fine

powder. Required when

handling the solid compound

outside of a containment

system.

Hand Protection
Double-gloving with nitrile

gloves

Provides a barrier against skin

contact. The outer glove

should be removed and

disposed of immediately after

handling.

Eye Protection
Chemical safety goggles and a

face shield

Protects against splashes and

airborne particles.[4]

Body Protection
Disposable lab coat with long

sleeves and elastic cuffs

Prevents contamination of

personal clothing.

Foot Protection Closed-toe shoes
Standard laboratory practice to

protect against spills.

Safe Handling and Operations Plan
Engineering controls should be the primary method of exposure control, supplemented by

rigorous operational procedures and appropriate PPE.[5]

Designated Handling Area
All work with FR-146687 must be conducted in a designated area, such as a chemical fume

hood, a ventilated balance enclosure, or a glove box.

The work area must be clearly labeled with a warning sign indicating the presence of a

potent compound.

Access to the designated area should be restricted to authorized personnel who have

received specific training on handling potent compounds.
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Weighing and Reconstitution
Preparation: Before starting, ensure all necessary equipment and PPE are readily available.

The designated handling area should be clean and uncluttered.

Weighing:

Perform all weighing operations within a ventilated balance enclosure or a glove box to

contain any airborne powder.

Use a dedicated set of weighing tools (spatula, weigh paper).

Handle the compound gently to minimize dust generation.

Reconstitution:

If dissolving the compound, add the solvent slowly to the solid to avoid splashing.

Cap the vial or flask securely before mixing.

Spill Management
In case of a small spill, carefully wipe the area with a damp cloth (using a suitable solvent if

necessary) to avoid raising dust.

For larger spills, evacuate the area and follow your institution's emergency procedures for

hazardous material spills.

All materials used for cleaning up spills must be disposed of as hazardous waste.

Disposal Plan
Improper disposal of FR-146687 can pose a significant environmental hazard.[6] All waste

generated from handling this compound must be treated as hazardous pharmaceutical waste.

Solid Waste:

All disposable PPE (gloves, lab coats, etc.), weigh papers, and contaminated lab supplies

should be collected in a clearly labeled, sealed hazardous waste container.
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Empty stock vials should be triple-rinsed with a suitable solvent, and the rinsate collected

as hazardous liquid waste. The empty, rinsed vial should then be disposed of in the solid

hazardous waste stream.

Liquid Waste:

All solutions containing FR-146687 and solvents used for rinsing must be collected in a

designated, sealed hazardous waste container.

Final Disposal:

Hazardous waste containing FR-146687 should be disposed of through a licensed

hazardous waste management company.

The preferred method of destruction for potent pharmaceutical compounds is high-

temperature incineration.[1]

Experimental Workflow Diagram
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of FR-146687.
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Caption: Workflow for the safe handling and disposal of FR-146687.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b611312?utm_src=pdf-body-img
https://www.benchchem.com/product/b611312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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